2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N'-{(E)-[4-(diethylamino)-2-hydroxyphenyl]methylidene}acetohydrazide

• Molecular Formula: C22H24N8O3
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)benzimidazol-1-yl]-N-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]acetamide
• InChI: InChI=1S/C22H24N8O3/c1-3-29(4-2)15-10-9-14(18(31)11-15)12-24-26-19(32)13-30-17-8-6-5-7-16(17)25-22(30)20-21(23)28-33-27-20/h5-12,31H,3-4,13H2,1-2H3,(H2,23,28)(H,26,32)/b24-12+
• InChI Key: NBUHWRHOSBHKQD-WYMPLXKRSA-N
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=N/NC(=O)CN2C3=CC=CC=C3N=C2C4=NON=C4N)O
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=NNC(=O)CN2C3=CC=CC=C3N=C2C4=NON=C4N)O

Description

2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{(E)-[4-(diethylamino)-2-hydroxyphenyl]methylidene}acetohydrazide is a complex organic compound that features a unique combination of functional groups, including an oxadiazole ring, a benzimidazole moiety, and a hydrazide linkage

Preparation Methods

The synthesis of 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{(E)-[4-(diethylamino)-2-hydroxyphenyl]methylidene}acetohydrazide involves multiple steps, starting with the preparation of the oxadiazole and benzimidazole intermediates. The synthetic route typically includes:

Formation of the oxadiazole ring: This can be achieved through the nitration of 3-amino-4-(5-amino-1,3,4-oxadiazol-2-yl)furazan with 100% nitric acid.

Synthesis of the benzimidazole moiety: This involves the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivatives under acidic conditions.

Coupling of intermediates: The oxadiazole and benzimidazole intermediates are then coupled using a hydrazide linkage, typically under reflux conditions with appropriate solvents and catalysts.

Chemical Reactions Analysis

2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{(E)-[4-(diethylamino)-2-hydroxyphenyl]methylidene}acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as nitric acid or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino and hydroxyl groups.

Common reagents and conditions for these reactions include:

Oxidizing agents: Nitric acid, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Dimethyl sulfoxide (DMSO), ethanol, acetic acid.

Scientific Research Applications

2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{(E)-[4-(diethylamino)-2-hydroxyphenyl]methylidene}acetohydrazide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial and anticancer agent due to its unique structural features.

Materials Science: It is explored for its use in the development of high-energy materials and explosives.

Industrial Chemistry: The compound is investigated for its potential use as a catalyst in various chemical reactions.

Comparison with Similar Compounds

2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{(E)-[4-(diethylamino)-2-hydroxyphenyl]methylidene}acetohydrazide can be compared with other similar compounds, such as:

3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5(4H)-one: This compound also features an oxadiazole ring and is studied for its energetic properties.

3-nitroamino-4-(5-amino-1,3,4-oxadiazol-2-yl)furazan: This compound is known for its high thermal stability and sensitivity.